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Compound of Interest

Compound Name: Bromopicrin

Cat. No.: B120744 Get Quote

Solubility Profile of Bromopicrin: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromopicrin, also known as tribromonitromethane (CBr₃NO₂), is a halogenated nitroalkane.

Understanding its solubility in various solvents is critical for its application in organic synthesis,

as a fumigant, and for researchers in the fields of toxicology and environmental science. This

technical guide provides a comprehensive overview of the solubility of bromopicrin in water

and common organic solvents, based on available scientific literature.

Physicochemical Properties of Bromopicrin
A summary of the key physicochemical properties of bromopicrin is presented in Table 1.

Table 1: Physicochemical Properties of Bromopicrin
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Property Value Reference

Molecular Formula CBr₃NO₂ [1]

Molecular Weight 297.73 g/mol [1]

Appearance
Prismatic crystals or oily

colorless liquid
[2]

Melting Point 10 °C [1]

Boiling Point 89-90 °C at 20 mmHg [1]

Density ~2.79 g/cm³ at 20 °C [3]

Solubility Data
The solubility of a compound is a fundamental property that dictates its behavior in various

chemical and biological systems. The following sections detail the solubility of bromopicrin in

aqueous and organic media.

Solubility in Water
Bromopicrin exhibits low solubility in water. The available quantitative data are summarized in

Table 2.

Table 2: Aqueous Solubility of Bromopicrin

Solubility Temperature Reference

< 1 mg/mL 18 °C (64 °F) [2][4]

~1.5 g/L 20 °C [3]

Solubility in Organic Solvents
While extensive quantitative data on the solubility of bromopicrin in a wide range of organic

solvents is limited in readily available literature, qualitative information and data for analogous

compounds provide valuable insights. A ChemicalBook entry for tribromonitromethane

indicates that it is slightly soluble in chloroform and ethyl acetate.[5]
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Furthermore, the structurally similar compound chloropicrin (trichloronitromethane) is described

as being quite soluble in typical organic solvents such as chloroform, acetone, and ethyl

acetate.[6] This suggests that bromopicrin is also likely to be soluble in these common organic

solvents. Additionally, the use of 60-70% ethanol to wash contaminated surfaces after a

bromopicrin spill implies its solubility in aqueous ethanol solutions.[2][4]

Table 3: Qualitative Solubility of Bromopicrin in Organic Solvents

Solvent Solubility Reference/Inference

Chloroform Slightly Soluble [5]

Ethyl Acetate Slightly Soluble [5]

Ethanol (60-70% aq.) Soluble [2][4]

Acetone Likely Soluble
Inferred from Chloropicrin

data[6]

Experimental Protocols for Solubility Determination
While specific experimental protocols for determining the solubility of bromopicrin were not

found in the reviewed literature, general and widely accepted methodologies for determining

the solubility of solid organic compounds in various solvents can be applied. The following is a

generalized protocol based on the principles of the static equilibrium method.

General Experimental Protocol: Static Equilibrium
Method
This method involves preparing a saturated solution of the solute in the solvent of interest and

then determining the concentration of the solute in the solution at a constant temperature.

4.1.1. Materials and Equipment

Bromopicrin (solute)

Selected solvent (e.g., water, ethanol, acetone, chloroform)
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Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge

Volumetric flasks and pipettes

Syringe filters (chemically compatible with the solvent)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, High-Performance

Liquid Chromatography (HPLC), Gas Chromatography (GC))

4.1.2. Procedure

Preparation of a Saturated Solution:

Add an excess amount of bromopicrin to a known volume of the solvent in a sealed

container (e.g., a screw-cap vial). The presence of undissolved solid is crucial to ensure

saturation.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period to allow the system to reach equilibrium. This can

range from several hours to days, depending on the solvent and the physical form of the

solute.

Sample Collection and Preparation:

Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear liquid phase) using a

pipette. To avoid transferring any solid particles, it is advisable to use a syringe fitted with a

chemically resistant filter.

Dilute the collected sample to a known volume with the same solvent to bring the

concentration within the linear range of the analytical method.
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Quantification:

Analyze the diluted sample using a pre-calibrated analytical instrument to determine the

concentration of bromopicrin.

UV-Vis Spectrophotometry: If bromopicrin has a suitable chromophore, its

concentration can be determined by measuring its absorbance at a specific wavelength

and comparing it to a calibration curve.

Chromatographic Methods (HPLC or GC): These methods are highly specific and

sensitive and can be used to separate bromopicrin from any potential impurities before

quantification. A calibration curve is prepared using standards of known concentrations.

Calculation of Solubility:

Calculate the concentration of bromopicrin in the original saturated solution by

accounting for the dilution factor.

Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates a general workflow for the experimental determination of the

solubility of a solid compound in a solvent.
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1. Add excess solute to solvent in a sealed vial

2. Equilibrate at constant temperature with agitation

3. Allow solid to settle

4. Withdraw and filter supernatant

5. Dilute the sample

6. Quantify concentration using an analytical method
(e.g., HPLC, GC, UV-Vis)

7. Calculate solubility

Click to download full resolution via product page

Caption: General workflow for solubility determination.

Conclusion
This technical guide has summarized the available information on the solubility of bromopicrin
in water and common organic solvents. While quantitative data for its aqueous solubility is

established, further experimental studies are required to precisely quantify its solubility in a

broader range of organic solvents. The provided general experimental protocol offers a robust
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framework for conducting such investigations, which will be invaluable for researchers and

professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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